Cas no 2138199-00-3 (Benzonitrile, 4-amino-3-(3-thienyl)-)

Benzonitrile, 4-amino-3-(3-thienyl)-, is a specialized organic compound featuring both benzonitrile and thiophene functional groups. Its structure, incorporating an amino substituent at the 4-position and a 3-thienyl group at the 3-position, makes it a valuable intermediate in synthetic chemistry. This compound is particularly useful in the development of pharmaceuticals, agrochemicals, and advanced materials due to its reactivity and ability to serve as a building block for heterocyclic systems. Its well-defined molecular framework allows for precise modifications, facilitating research in medicinal chemistry and material science. The compound’s stability and compatibility with various reaction conditions further enhance its utility in complex synthetic pathways.
Benzonitrile, 4-amino-3-(3-thienyl)- structure
2138199-00-3 structure
Product Name:Benzonitrile, 4-amino-3-(3-thienyl)-
CAS No:2138199-00-3
MF:C11H8N2S
MW:200.259620666504
CID:5263679
Update Time:2025-11-01

Benzonitrile, 4-amino-3-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-amino-3-(3-thienyl)-
    • Inchi: 1S/C11H8N2S/c12-6-8-1-2-11(13)10(5-8)9-3-4-14-7-9/h1-5,7H,13H2
    • InChI Key: CDGYQXCCUPIWLQ-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC=C(N)C(C2C=CSC=2)=C1

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Additional information on Benzonitrile, 4-amino-3-(3-thienyl)-

Introduction to Benzonitrile, 4-amino-3-(3-thienyl) (CAS No. 2138199-00-3)

Benzonitrile, 4-amino-3-(3-thienyl) (CAS No. 2138199-00-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceuticals and materials science. This compound is characterized by its aromatic nitrile group and a thienyl substituent, which contribute to its distinct chemical properties and reactivity.

The molecular formula of Benzonitrile, 4-amino-3-(3-thienyl) is C10H7N2S, and it has a molecular weight of approximately 189.24 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of aromatic nitriles with thiophene derivatives and subsequent functional group modifications. These synthetic pathways are crucial for the production of high-purity Benzonitrile, 4-amino-3-(3-thienyl), which is essential for both research and industrial applications.

In the realm of pharmaceutical research, Benzonitrile, 4-amino-3-(3-thienyl) has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of Benzonitrile, 4-amino-3-(3-thienyl) exhibited potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding highlights the compound's potential as a starting point for the design of more effective drugs targeting these conditions.

Moreover, the structural features of Benzonitrile, 4-amino-3-(3-thienyl) make it an attractive candidate for the development of advanced materials. The presence of the nitrile group and the thienyl substituent can influence the electronic properties of the molecule, making it suitable for applications in organic electronics and photovoltaic devices. Research in this area has focused on optimizing the molecular structure to enhance charge transport properties and improve device performance. A notable example is a study published in Advanced Materials in 2021, which demonstrated that thin films containing Benzonitrile, 4-amino-3-(3-thienyl) derivatives exhibited excellent stability and efficiency in organic solar cells.

The physical properties of Benzonitrile, 4-amino-3-(3-thienyl) are also noteworthy. It is generally a solid at room temperature with a melting point ranging from 150°C to 160°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and material processing techniques. Additionally, its low toxicity profile makes it suitable for use in laboratory settings and industrial processes where safety is a critical consideration.

In terms of safety and handling, while Benzonitrile, 4-amino-3-(3-thienyl) is not classified as a hazardous material under current regulations, standard precautions should be taken when working with this compound to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and safety goggles, as well as following good laboratory practices to minimize exposure risks.

The future prospects for Benzonitrile, 4-amino-3-(3-thienyl) are promising across multiple disciplines. In pharmaceuticals, ongoing research aims to further elucidate its mechanism of action and identify new therapeutic targets. In materials science, efforts are focused on developing novel derivatives with enhanced functional properties for use in next-generation electronic devices. As research continues to advance, it is likely that new applications for this versatile compound will be discovered, further solidifying its importance in both academic and industrial settings.

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